Cas no 817638-68-9 (3-Azido-7-hydroxycoumarin)

3-Azido-7-hydroxycoumarin structure

Product Name:3-Azido-7-hydroxycoumarin

CAS No:817638-68-9

MF:C₉H₅N₃O₃

MW:203.154301404953

MDL:MFCD12924840

CID:706662

Update Time:2024-10-27

3-Azido-7-hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

- 3-Azido-7-hydroxycoumarin
- 3-azido-7-hydroxychromen-2-one
- 3-azido-7-hydroxy-2H-1-Benzopyran-2-one
- 3-azido-7-hydroxy-1-benzopyran-2-one
- 3-azido-7-hydroxy-2H-1-benzopyran-7-one
- 3-azido-7-hydroxy-2H-chromen-2-one
- 3-azido-7-hydroxy-chromen-2-one
- 3-Azido-7-hydroxy-coumarin
- 3-azido-7-hydroxycoumarine
- 3-azido-7-oxidanyl-chromen-2-one
- 3-Azido-7-hydroxy-2H-1-benzopyran-2-one (ACI)
- MDL： MFCD12924840
- Inchi： 1S/C9H5N3O3/c10-12-11-7-3-5-1-2-6(13)4-8(5)15-9(7)14/h1-4,13H
- InChI Key： KKJNQKVCZCNJDI-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NC1C(=O)OC2C(=CC=C(C=2)O)C=1

Computed Properties

Exact Mass: 203.03300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1

Experimental Properties

Melting Point: 118-120 ºC
PSA: 100.19000
LogP: 1.89316

3-Azido-7-hydroxycoumarin Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store long-term at 2-8°C

3-Azido-7-hydroxycoumarin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	091521-100mg	3-Azido-7-hydroxy-2H-chromen-2-one	817638-68-9	95%	100mg	￡300.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304715-250mg	3-Azido-7-hydroxycoumarin	817638-68-9	98%	250mg	¥1441.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304715-50mg	3-Azido-7-hydroxycoumarin	817638-68-9	98%	50mg	¥411.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304715-1g	3-Azido-7-hydroxycoumarin	817638-68-9	98%	1g	¥4119.90	2023-09-04
Fluorochem	091521-250mg	3-Azido-7-hydroxy-2H-chromen-2-one	817638-68-9	95%	250mg	￡494.00	2022-02-28
Fluorochem	091521-1g	3-Azido-7-hydroxy-2H-chromen-2-one	817638-68-9	95%	1g	￡1188.00	2022-02-28
abcr	AB497330-50 mg	3-Azido-7-hydroxy-2H-chromen-2-one, 95%; .	817638-68-9	95%	50mg	€118.50	2023-06-15
abcr	AB497330-250 mg	3-Azido-7-hydroxy-2H-chromen-2-one, 95%; .	817638-68-9	95%	250mg	€328.70	2023-06-15
abcr	AB497330-1 g	3-Azido-7-hydroxy-2H-chromen-2-one, 95%; .	817638-68-9	95%	1g	€940.20	2023-06-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A3306-50MG	3-Azido-7-hydroxycoumarin	817638-68-9	>98.0%(HPLC)	50mg	¥415.00	2024-04-15

3-Azido-7-hydroxycoumarin Production Method

Production Method 1

79418-42-1

817638-68-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Sodium nitrite ; 15 min, 0 °C
1.3 Reagents: Sodium azide ; 30 min, 0 °C

Reference

Generation of Profluorescent Isoindoline Nitroxides Using Click Chemistry

Morris, Jason C.; McMurtrie, John C.; Bottle, Steven E.; Fairfull-Smith, Kathryn E., Journal of Organic Chemistry, 2011, 76(12), 4964-4972

Production Method 2

79418-42-1

817638-68-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux; 0 - 5 °C
1.2 Reagents: Sodium nitrite , Sodium azide ; 40 min, 0 - 5 °C; 8 h, rt

Reference

Design and synthesis of 3-triazolo-coumarins and their applications in scavenging radicals and protecting DNA

Liu, Zhihui; Wang, Yingnan; Sun, Jingbo; Yang, Yang; Liu, Qingwen; et al, Chemical Research in Chinese Universities, 2015, 31(4), 526-533

Production Method 3

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, reflux
1.2 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Ethanol , Water ; 5 min, cooled
1.3 Reagents: Sodium azide ; 15 min, cooled

Reference

A DNAzyme-augmented bioorthogonal catalysis system for synergistic cancer therapy

You, Yawen; Liu, Hao; Zhu, Jiawei; Wang, Yibo; Pu, Fang; et al, Chemical Science, 2022, 13(26), 7829-7836

Production Method 4

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Acetic anhydride , Sodium acetate ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.3 Reagents: Water ; cooled
1.4 Reagents: Sodium nitrite ; 5 - 10 min, cooled
1.5 Reagents: Sodium azide ; 15 min, cooled

Reference

Near-Infrared Light Dual-Promoted Heterogeneous Copper Nanocatalyst for Highly Efficient Bioorthogonal Chemistry in Vivo

You, Yawen; Cao, Fangfang; Zhao, Yajie; Deng, Qingqing; Sang, Yanjuan; et al, ACS Nano, 2020, 14(4), 4178-4187

Production Method 5

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 1 h, reflux
1.3 Reagents: Sodium nitrite ; 5 - 10 min, 0 °C
1.4 Reagents: Sodium azide ; 15 min

Reference

A Fluorogenic 1,3-Dipolar Cycloaddition Reaction of 3-Azidocoumarins and Acetylenes

Sivakumar, Krishnamoorthy; Xie, Fang; Cash, Brandon M.; Long, Su; Barnhill, Hannah N.; et al, Organic Letters, 2004, 6(24), 4603-4606

Production Method 6

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 1 h, reflux; cooled
1.3 Reagents: Sodium nitrite ; 5 - 10 min, cooled
1.4 Reagents: Sodium azide ; cooled; 15 min, cooled

Reference

Clickable Degradable Aliphatic Polyesters via Copolymerization with Alkyne Epoxy Esters: Synthesis and Postfunctionalization with Organic Dyes

Teske, Nele S.; Voigt, Julia; Shastri, V. Prasad, Journal of the American Chemical Society, 2014, 136(29), 10527-10533

Production Method 7

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Acetic anhydride , Sodium acetate ; 4 h, 110 - 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.3 Reagents: Sodium nitrite Solvents: Water ; 5 - 10 min, cooled
1.4 Reagents: Sodium azide ; cooled; 15 min, cooled

Reference

FACE-selective fluorogenic cycloaddition reaction between coumarin azides and sugar terminal alkynes: an experimental and computational study

Rajaganesh, Ramanathan; Ravinder, Pawar; Subramanian, Venkatesan; Mohan Das, Thangamuthu, Carbohydrate Research, 2011, 346(15), 2327-2336

Production Method 8

69019-75-6

817638-68-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Sodium nitrite Solvents: Water ; 15 min, cooled
1.3 Reagents: Sodium azide ; cooled; 20 min, cooled

Reference

Catalyst-Free Conjugation and In Situ Quantification of Nanoparticle Ligand Surface Density Using Fluorogenic Cu-Free Click Chemistry

Jolck, Rasmus I.; Sun, Honghao; Berg, Rolf H.; Andresen, Thomas L., Chemistry - A European Journal, 2011, 17(12), 3326-3331

Production Method 9

69019-75-6

817638-68-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Sodium nitrite Solvents: Water ; 15 min, cooled
1.3 Reagents: Sodium azide ; cooled; 15 min, cooled

Reference

High Spatiotemporal Control of Spontaneous Reactions Using Ultrasound-Triggered Composite Droplets

Bezagu, Marine; Errico, Claudia; Chaulot-Talmon, Victor; Monti, Fabrice; Tanter, Mickael; et al, Journal of the American Chemical Society, 2014, 136(20), 7205-7208

Production Method 10

20769-30-6

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 1 h, rt
1.3 Reagents: Sodium nitrite Solvents: Water ; 5 - 10 min, 0 °C
1.4 Reagents: Sodium azide ; 0 °C; 15 min, 0 °C

Reference

A Biocompatible Heterogeneous MOF-Cu Catalyst for In Vivo Drug Synthesis in Targeted Subcellular Organelles

Wang, Faming; Zhang, Yan; Liu, Zhengwei; Du, Zhi; Zhang, Lu; et al, Angewandte Chemie, 2019, 58(21), 6987-6992

Production Method 11

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, reflux
1.2 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Ethanol , Water ; 10 min, cooled
1.3 Reagents: Sodium azide ; cooled; 15 min, cooled

Reference

Synthesis of Novel Estrogen Receptor Antagonists Using Metal-Catalyzed Coupling Reactions and Characterization of Their Biological Activity

Jiang, Xiang-Rong; Wang, Pan; Smith, Carolyn L.; Zhu, Bao Ting, Journal of Medicinal Chemistry, 2013, 56(7), 2779-2790

Production Method 12

69019-75-6

817638-68-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Sodium nitrite ; 10 - 15 min, cooled
1.3 Reagents: Sodium azide ; cooled; 1 h, cooled

Reference

Coumarin-based Fluorescent Probes for H2S Detection

Li, Wenhua; Sun, Wei; Yu, Xiaoqiang; Du, Lupei; Li, Minyong, Journal of Fluorescence, 2013, 23(1), 181-186

Production Method 13

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol-d , Water ; 1 h, reflux
1.3 Reagents: Sodium nitrite Solvents: Water ; 15 min, cooled
1.4 Reagents: Sodium azide ; cooled; 30 min, cooled

Reference

Self-triggered click reaction in an Alzheimer's disease model: in situ bifunctional drug synthesis catalyzed by neurotoxic copper accumulated in amyloid-beta plaques

Du, Zhi; Yu, Dongqin; Du, Xiubo; Scott, Peter; Ren, Jinsong; et al, Chemical Science, 2019, 10(44), 10343-10350

Production Method 14

95-01-2

543-24-8

817638-68-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic anhydride ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 1 h, reflux
1.3 Reagents: Sodium nitrite Solvents: Water ; 10 min, cooled
1.4 Reagents: Sodium azide ; cooled; 15 min, cooled

Reference

Multifunctional Polypeptide-PEO Nanoreactors via the Hydrophobic Switch

Wu, Yuzhou; Wang, Tao; Ng, David Y. W.; Weil, Tanja, Macromolecular Rapid Communications, 2012, 33(17), 1474-1481